Cas no 1033618-49-3 ((4S,5S)-1,3-Bis(2-methoxyphenyl)-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate)

• Product Name: (4S,5S)-1,3-Bis(2-methoxyphenyl)-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate
• CAS No: 1033618-49-3
• MF: C₂₉H₂₇BF₄N₂O₂
• MW: 522.299
• CID: 5086468
• PubChem ID: 169545383
• Update Time: 2025-10-28

(4S,5S)-1,3-Bis(2-methoxyphenyl)-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• (4S,5S)-1,3-Bis(2-methoxyphenyl)-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate
• 1033618-49-3

• Inchi： 1S/C29H27N2O2.BF4/c1-32-26-19-11-9-17-24(26)30-21-31(25-18-10-12-20-27(25)33-2)29(23-15-7-4-8-16-23)28(30)22-13-5-3-6-14-22;2-1(3,4)5/h3-21,28-29H,1-2H3;/q+1;-1/t28-,29-;/m0./s1
• InChI Key： AKRJFZYYMXMMLM-OCPPCWRMSA-N
• SMILES： [B+3]([F-])([F-])([F-])[F-].O(C1C=CC=CC=1[N+]1=CN(C2C=CC=CC=2OC)[C@@H](C2C=CC=CC=2)[C@@H]1C1C=CC=CC=1)C

Computed Properties

• Exact Mass: 522.2101709g/mol
• Monoisotopic Mass: 522.2101709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7Ų

Additional information on (4S,5S)-1,3-Bis(2-methoxyphenyl)-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate

Comprehensive Guide to (4S,5S)-1,3-Bis(2-methoxyphenyl)-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate (CAS 1033618-49-3)

The (4S,5S)-1,3-Bis(2-methoxyphenyl)-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate (CAS 1033618-49-3) is a specialized chiral ionic compound gaining significant attention in asymmetric synthesis and pharmaceutical research. This imidazolium-based salt features a unique stereochemistry with 4S,5S configuration and tetrafluoroborate counterion, making it particularly valuable for catalytic applications and as a building block in medicinal chemistry.

Recent studies highlight the growing demand for chiral auxiliaries and asymmetric catalysts in drug development, where this compound shows exceptional promise. Researchers are particularly interested in its potential for enantioselective transformations, a hot topic in green chemistry and sustainable pharmaceutical manufacturing. The presence of methoxyphenyl groups and diphenyl substitution contributes to its steric and electronic properties, which are crucial for selective molecular interactions.

The compound's crystalline structure and ionic character (due to the tetrafluoroborate anion) make it suitable for various applications in materials science. Current market trends indicate increasing interest in such imidazolium salts for advanced material development, particularly in ionic liquid technologies and electrolyte formulations. Its thermal stability and solubility profile are frequently discussed in scientific forums, with many researchers exploring its potential in energy storage applications.

From a synthetic chemistry perspective, the (4S,5S)-configuration of this compound offers unique advantages in stereocontrolled reactions. Pharmaceutical companies are actively investigating its use as a chiral template or organocatalyst for producing enantiomerically pure compounds. The 2-methoxyphenyl substituents provide additional coordination sites that can influence reaction outcomes, making it a versatile tool for complex molecular constructions.

Quality control of 1033618-49-3 requires careful attention to its enantiomeric purity and counterion content. Advanced analytical techniques like chiral HPLC and NMR spectroscopy are essential for characterizing this material. The scientific community continues to explore novel synthetic routes to improve the yield and scalability of this valuable compound, addressing one of the most frequently asked questions in process chemistry forums.

Environmental and safety considerations for handling (4S,5S)-1,3-Bis(2-methoxyphenyl)-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate follow standard laboratory protocols for ionic compounds. While not classified as hazardous, proper storage conditions (typically anhydrous environment at room temperature) are recommended to maintain its stability and performance characteristics. These handling protocols are particularly important for researchers working with air-sensitive compounds or in moisture-controlled environments.

The commercial availability of CAS 1033618-49-3 has expanded in recent years, with several specialty chemical suppliers offering this compound in research quantities. Pricing trends reflect the growing demand for high-purity chiral compounds in pharmaceutical R&D. Current applications in drug discovery focus on its potential as a molecular scaffold for kinase inhibitors and other therapeutic agents targeting protein-protein interactions.

Future research directions for this compound include exploring its electrochemical properties and potential applications in redox-active materials. The combination of aromatic systems and ionic character makes it an interesting candidate for advanced material development. As the field of chiral ionic liquids continues to grow, compounds like (4S,5S)-1,3-Bis(2-methoxyphenyl)-4,5-diphenyl-4,5-dihydro-1H-imidazol-3-ium tetrafluoroborate are expected to play increasingly important roles in both academic and industrial settings.